Cas no 7758-99-8 (Copper(II) sulfate pentahydrate)

• Product Name: Copper(II) sulfate pentahydrate
• CAS No: 7758-99-8
• MF: CuH₁₀O₉S
• MW: 249.685001850128
• MDL: MFCD00149681
• CID: 47763
• PubChem ID: 24892537
• Update Time: 2026-05-14

Copper(II) sulfate pentahydrate Chemical and Physical Properties

Names and Identifiers

• Copper(II) sulfate pentahydrate
• Blue Copper
• Blue stone
• Blue Vitriol
• copperfine-zinc
• copper sulfate
• cupric sulfate
• Cupric sulfate, pentahydrate
• copper (II) sulfate pentahydrate (1:1:5)
• Copper sulfate pentahydrate
• Fehling A solution
• Fehling solution A
• Hi-chel
• natural chalcanthite
• roman vitriol
• salzburg vitriol
• Sulfuric acid, copper(2+) salt (1:1) pentahydrate
• sulfuric acid, copper (2+) salt, pentahydrate
• triangle
• Cupric sulphate pentahydrate
• Copper Sulphate
• Copper (II) sulfate
• Copper sulfate,feeded
• Cupric sulfate,feeded
• Copper sulfate,medicinal
• Copper sulfate solution
• Copper(II) Sulfate Solution
• Copper(II)sulfate-pentahydrate
• Copper(Ⅱ) sulfate pentahydrate
• bluevicking
• calcanthite
• Copper sulfate crystal.
• Copper sulfate pentahydrate,AR
• Copper sulfate pentahydrate,SP
• copper vitriol
• csp
• kupfersulfat
• malachite
• vencedor
• Sulfuric acid, copper(II) salt (1:1) pentahydrate
• Cupric sulfate pentahydrate
• Bluestone
• Copper(2+) sulfate pentahydrate
• Blue Copperas
• Blue Vicking
• Blue copper AS
• Copper(II) sulfate, pentahydrate
• Caswell No. 256
• Kupfervitriol [German]
• Cupric Sulfate [USP]
• Copper (II) Sulfate pentahydrate
• Copper sulfate, pentahydrate
• Copper(2+) sulfate (1:1) pentahydrate
• Kupfersulfat-pe

• MDL： MFCD00149681
• Inchi： 1S/Cu.H2O4S.5H2O/c;1-5(2,3)4;;;;;/h;(H2,1,2,3,4);5*1H2/q+2;;;;;;/p-2
• InChI Key： JZCCFEFSEZPSOG-UHFFFAOYSA-L
• SMILES： [Cu+2].S(=O)(=O)([O-])[O-].O([H])[H].O([H])[H].O([H])[H].O([H])[H].O([H])[H]

Computed Properties

• Exact Mass: 248.93400
• Monoisotopic Mass: 248.934154
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 93.6

Experimental Properties

• Color/Form: Bright blue asymmetric triclinic crystals or powders. Green white powder
• Density: 2.284
• Melting Point: 110 °C (dec.) (lit.)
• Boiling Point: 330 °C at 760 mmHg
• Refractive Index: INDICES OF REFRACTION: 1.514, 1.537, 1.543
• PH: 3.5-4.5 (25℃, 50mg/mL in H2O)
• Solubility: 320 g/L (20°C)
• Water Partition Coefficient: 320 g/L (20 ºC)
• PSA: 134.79000
• LogP: -0.58120
• Merck: 14,2653
• Vapor Pressure: 7.3 mmHg ( 25 °C)
• Sensitiveness: Sensitive to air and easy to absorb moisture
• Solubility: It is easily soluble in water (26.3g / 100mL, 20 ℃) and glycerol and methanol, but insoluble in absolute ethanol.

Copper(II) sulfate pentahydrate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H410
• Warning Statement： P273,P305+P351+P338,P501
• Hazardous Material transportation number：UN 3288 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 22-36/38-50/53
• Safety Instruction： S22-S60-S61-S26
• RTECS：GL8900000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：9.2
• Risk Phrases：R22; R36/38; R50/53
• Packing Group：III
• Safety Term：9.2
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Toxicity：LD50 orally in rats: 960 mg/kg (Smyth)
• Storage Condition：Store in cold storage

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal oxoanionic compounds Transition metal sulfates
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds